Cas no 1515629-82-9 (2,2-dimethyl-6-(2-methylpropanoyl)cyclohexan-1-one)

• Product Name: 2,2-dimethyl-6-(2-methylpropanoyl)cyclohexan-1-one
• CAS No: 1515629-82-9
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 6066093
• PubChem ID: 79837108
• Update Time: 2025-05-24

2,2-dimethyl-6-(2-methylpropanoyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-6-(2-methylpropanoyl)cyclohexan-1-one
• Cyclohexanone, 2,2-dimethyl-6-(2-methyl-1-oxopropyl)-
• 6-Isobutyryl-2,2-dimethylcyclohexan-1-one
• CS-0348437
• AKOS018395804
• 1515629-82-9
• SCHEMBL21662997
• EN300-1125088

• Inchi： 1S/C12H20O2/c1-8(2)10(13)9-6-5-7-12(3,4)11(9)14/h8-9H,5-7H2,1-4H3
• InChI Key： MWSUUHCROQMIQL-UHFFFAOYSA-N
• SMILES： C1(=O)C(C(=O)C(C)C)CCCC1(C)C

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.952±0.06 g/cm3(Predicted)
• Boiling Point: 279.9±23.0 °C(Predicted)
• pka: 10.90±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids

Additional information on 2,2-dimethyl-6-(2-methylpropanoyl)cyclohexan-1-one

Compound CAS No. 1515629-82-9: 2,2-Dimethyl-6-(2-Methylpropanoyl)cyclohexan-1-one

Compound CAS No. 1515629-82-9, also known as 2,2-Dimethyl-6-(2-Methylpropanoyl)cyclohexan-1-one, is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the class of cyclohexanones, which are widely studied in organic chemistry due to their versatility and reactivity. The molecule features a cyclohexane ring with a ketone group at position 1, two methyl groups at position 2, and an acetyl group substituted with an isobutyl chain at position 6. This specific arrangement of substituents imparts distinctive chemical properties, making it a valuable compound in various research and industrial contexts.

The synthesis of Compound CAS No. 1515629-82-9 involves advanced organic synthesis techniques, often leveraging the principles of ketone chemistry and substitution reactions. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the pharmaceutical industry. Researchers have explored its role in the development of novel drug candidates targeting various therapeutic areas, including anti-inflammatory agents and anticancer drugs. The compound's ability to undergo further functionalization through nucleophilic addition and condensation reactions has made it a cornerstone in modern medicinal chemistry.

In terms of physical properties, Compound CAS No. 1515629-82-9 exhibits a high degree of stability under standard laboratory conditions. Its melting point and boiling point have been characterized in recent studies, providing critical data for its safe handling and storage. The compound is also known for its solubility in common organic solvents, which facilitates its use in solution-phase reactions. Recent advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have enabled precise characterization of this compound's molecular structure.

The application of Compound CAS No. 1515629-82-9 extends beyond pharmaceuticals into the realm of materials science. It has been investigated as a building block for the synthesis of advanced polymers and coatings with tailored mechanical properties. Recent research has demonstrated its potential in creating biodegradable materials, aligning with the growing demand for sustainable solutions in industry.

In conclusion, Compound CAS No. 1515629-82-9, or 2,2-Dimethyl-6-(2-Methylpropanoyl)cyclohexan-1-one, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with its versatile reactivity and wide-ranging applications, positions it as a key compound in both academic research and industrial innovation.